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Compound of Interest

Compound Name: 2-Deacetyltaxuspine X

Cat. No.: B593446

In-Depth Technical Guide: 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and
currently understood biological context of 2-Deacetyltaxuspine X, a diterpenoid natural
product. This document collates available data on its chemical identity, origin, and the broader
cytotoxic potential of related compounds from its source. While specific mechanistic and
guantitative biological data for 2-Deacetyltaxuspine X remains limited in publicly accessible
literature, this guide serves as a foundational resource for researchers initiating studies on this
compound.

Chemical Identity

2-Deacetyltaxuspine X is a complex diterpenoid belonging to the taxane family. Taxanes are a
class of natural products that have been a significant source of anticancer agents.
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Property Value

CAS Number 259678-73-4
Molecular Formula C39H48013
Molecular Weight 724.79 g/mol

Sourcing and Isolation

2-Deacetyltaxuspine X has been isolated from the aerial parts of Taxus chinensis, a species
of yew tree.[1] The genus Taxus is a well-known source of taxane diterpenoids, including the
prominent anticancer drug, paclitaxel.[2]

General Experimental Protocol for Isolation of Taxanes from Taxus species:

The isolation of taxane diterpenoids from Taxus chinensis typically involves the following
general steps. It is important to note that this is a generalized protocol and specific details for
the isolation of 2-Deacetyltaxuspine X are not readily available in the public domain.

o Extraction: The dried and powdered aerial parts of Taxus chinensis are extracted with a
solvent such as ethanol.

» Partitioning: The crude ethanol extract is then typically partitioned between different
immiscible solvents to separate compounds based on their polarity.

o Chromatography: The resulting fractions are subjected to multiple rounds of column
chromatography. This may include silica gel, Sephadex, and preparative High-Performance
Liquid Chromatography (HPLC) to isolate individual compounds.

e Structure Elucidation: The structure of the isolated compound is then determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Biological Activity and Potential

While specific studies detailing the biological activity and mechanism of action of 2-
Deacetyltaxuspine X are not extensively reported, research on other non-alkaloidal taxane
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diterpenes from Taxus chinensis provides valuable context.

Studies have shown that taxane diterpenes isolated from Taxus chinensis exhibit cytotoxic
effects against various human cancer cell lines.[1] Notably, some of these compounds have
demonstrated significant cytotoxicity even in cell lines that have developed resistance to
paclitaxel, a widely used taxane-based chemotherapeutic.[1] This suggests that these
compounds may have a different mechanism of action or can overcome resistance
mechanisms that affect paclitaxel.

The general anticancer activity of many taxanes is attributed to their ability to stabilize
microtubules, leading to cell cycle arrest and apoptosis. However, the equipotent activity of
some non-alkaloidal taxanes against both paclitaxel-sensitive and resistant cell lines indicates
a potentially different or additional mechanism at play.[1]

Signaling Pathways and Experimental Workflows

Due to the limited specific research on 2-Deacetyltaxuspine X, diagrams for its direct signaling
pathways cannot be provided at this time. However, a general logical workflow for the
investigation of a novel natural product like 2-Deacetyltaxuspine X is presented below.
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Logical workflow for the investigation of 2-Deacetyltaxuspine X.

Future Research Directions
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The preliminary information available suggests that 2-Deacetyltaxuspine X, as a member of
the taxane family from Taxus chinensis, warrants further investigation for its potential biological
activities. Key areas for future research include:

o Comprehensive Biological Screening: Evaluating the cytotoxic effects of purified 2-
Deacetyltaxuspine X against a broad panel of cancer cell lines, including drug-resistant
variants.

o Mechanism of Action Studies: Investigating how 2-Deacetyltaxuspine X exerts its potential
cytotoxic effects. This could involve cell cycle analysis, apoptosis assays, and studies on its
interaction with microtubules.

» Signaling Pathway Elucidation: Identifying the specific cellular signaling pathways modulated
by 2-Deacetyltaxuspine X to understand its molecular targets.

 In Vivo Efficacy: Assessing the anti-tumor activity of 2-Deacetyltaxuspine X in preclinical
animal models.

Conclusion

2-Deacetyltaxuspine X is a structurally defined natural product with a clear chemical identity
and origin. While direct and detailed biological data are currently scarce, its classification as a
taxane diterpenoid from a medicinally important plant genus points towards a potential for
cytotoxic and anticancer properties. This guide provides the foundational chemical information
and a framework for future research to unlock the therapeutic potential of this compound.
Further in-depth studies are essential to fully characterize its biological profile and potential as
a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 1. Cytotoxity of non-alkaloidal taxane diterpenes from Taxus chinensis against a paclitaxel-
resistant cell line - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. Investigation of bioactivities of Taxus chinensis, Taxus ... [degruyterbrill.com]

 To cite this document: BenchChem. [2-Deacetyltaxuspine X CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593446#2-deacetyltaxuspine-x-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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